Methyl butyrate

• CAS No.: 623-42-7
• Product Name: Methyl butyrate
• Molecular Formula: C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: methyl butanoate
• Standard InChI: InChI=1S/C5H10O2/c1-3-4-5(6)7-2/h3-4H2,1-2H3
• Standard InChIKey: UUIQMZJEGPQKFD-UHFFFAOYSA-N
• SMILES: CCCC(=O)OC
• Canonical SMILES: CCCC(=O)OC
• Boiling Point: 216 °F at 760 mm Hg (NTP, 1992); 102.8 °C; 102.8 °C @ 760 mm Hg
• Colorform: Colorless liquid
• Density: 0.8984 at 68 °F (USCG, 1999); d04 0.92; 0.8984 @ 20 °C/4 °C; 0.892-0.897
• Flash Point: 57 °F (NTP, 1992); 57 °F (14 °C) (CLOSED CUP)
• Melting Point: -139 °F (NTP, 1992); -85.8 °C; Mp -95 °; -95°C
• Physical Description: Methyl butyrate appears as a clear colorless liquid. Flash point 57°F. Less dense than water and slightly soluble in water. Hence floats on water. Vapors heavier than air.; Liquid; colourless liquid with an apple-like odou
• Description: Methyl butyrate appears as a clear colorless liquid. Flash point 57°F. Less dense than water and slightly soluble in water. Hence floats on water. Vapors heavier than air.; Methyl butyrate is a fatty acid ester.; , also known as methyl butanoate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a sweet, apple, and banana tasting compound that can be found in a number of food items such as blackcurrant, fruits, fig, and papaya. This makes a potential biomarker for the consumption of these food products. has been found to be associated with several diseases known as ulcerative colitis, irritable bowel syndrome, and crohn's disease; has also been linked to the inborn metabolic disorders including celiac disease.
• Solubility: 10 to 50 mg/mL at 72° F (NTP, 1992); 0.15 M; 15 mg/mL at 25 °C; Miscible in ethanol, ethyl ether; slightly soluble in carbon tetrachloride; In water, 1.5X10+4 mg/l @ 25 °C; miscible with alcohol, ether; soluble 1 ml in 60 ml wate
• Synonyms: Butyric Acid Methyl Ester; Butyric Acid Ester with MeOH; 3-Methylpropanoic Acid Methyl Ester; Methyl Butanoate; Methyl n-Butyrate; NSC 9380; Butanoic Acid Methyl Ester
• Vapor Density: 3.53 (NTP, 1992) (Relative to Air); 3.5 (AIR= 1)
• Vapor Pressure: 0.84 mm Hg at 68 °F ; 40 mm Hg at 85.3° F; 60 mm Hg at 99.3° F (NTP, 1992); 32.28 mmHg; 32.3 mm Hg @ 25 °C
• PubChem Compound: 12180
• Last Modified: Nov 11 2021